Cas no 1131614-31-7 (4-Hexyl-3-iodobenzoic acid)

4-Hexyl-3-iodobenzoic acid is a versatile organic compound characterized by its hexyl substituent and iodine atom. This compound exhibits unique chemical properties, including high solubility in organic solvents and significant reactivity in various synthetic reactions. Its iodine substituent enhances its reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals. The hexyl chain contributes to its stability and compatibility with a wide range of organic reactions.
4-Hexyl-3-iodobenzoic acid structure
4-Hexyl-3-iodobenzoic acid structure
Product Name:4-Hexyl-3-iodobenzoic acid
CAS No:1131614-31-7
MF:C13H17IO2
MW:332.177356481552
CID:1030633
PubChem ID:44828833
Update Time:2025-07-31

4-Hexyl-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Hexyl-3-iodobenzoic acid
    • 4-hexyl-3-iodanyl-benzoic acid
    • A802873
    • AK133730
    • CTK8E2123
    • FT-0655015
    • KB-145273
    • SBB067865
    • DTXSID60660922
    • DB-060405
    • 1131614-31-7
    • AKOS015843233
    • 4-Hexyl-3-iodobenzoicacid
    • Inchi: 1S/C13H17IO2/c1-2-3-4-5-6-10-7-8-11(13(15)16)9-12(10)14/h7-9H,2-6H2,1H3,(H,15,16)
    • InChI Key: BDZGKJOJQZXNHJ-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C=CC=1CCCCCC

Computed Properties

  • Exact Mass: 332.02733g/mol
  • Monoisotopic Mass: 332.02733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 37.3Ų

4-Hexyl-3-iodobenzoic acid Pricemore >>

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